Cas no 1020091-70-6 (3-(5-Methyl-1H-indol-3-yl)-3-oxopropanenitrile)

• Product Name: 3-(5-Methyl-1H-indol-3-yl)-3-oxopropanenitrile
• CAS No: 1020091-70-6
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1084613
• PubChem ID: 46838782
• Update Time: 2025-04-20

3-(5-Methyl-1H-indol-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-1H-indol-3-yl)-3-oxopropanenitrile
• 1020091-70-6

• Inchi： 1S/C12H10N2O/c1-8-2-3-11-9(6-8)10(7-14-11)12(15)4-5-13/h2-3,6-7,14H,4H2,1H3
• InChI Key： NTPBHRWPOFDYII-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1=CNC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 198.079313g/mol
• Monoisotopic Mass: 198.079313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.22g/mol
• XLogP3: 2
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles